Cas no 1396872-34-6 (2-(naphthalen-2-yloxy)-N-(1,2-oxazol-4-yl)acetamide)

2-(Naphthalen-2-yloxy)-N-(1,2-oxazol-4-yl)acetamide is a specialized organic compound featuring a naphthalene core linked to an oxazole moiety via an acetamide bridge. This structure confers potential utility in medicinal chemistry and material science due to its unique electronic and steric properties. The naphthalene group enhances aromatic interactions, while the oxazole ring contributes to heterocyclic reactivity, making it a candidate for drug discovery or functional material applications. Its well-defined synthetic pathway allows for high purity and reproducibility, supporting research in targeted molecular design. The compound's balanced lipophilicity and hydrogen-bonding capacity may facilitate binding studies or serve as a scaffold for further derivatization.

2-(naphthalen-2-yloxy)-N-(1,2-oxazol-4-yl)acetamide structure

1396872-34-6 structure

Product Name:2-(naphthalen-2-yloxy)-N-(1,2-oxazol-4-yl)acetamide

CAS No:1396872-34-6

MF:C₁₅H₁₂N₂O₃

MW:268.267383575439

CID:5405833

PubChem ID:71797729

Update Time:2025-06-22

2-(naphthalen-2-yloxy)-N-(1,2-oxazol-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

- 2-(naphthalen-2-yloxy)-N-(1,2-oxazol-4-yl)acetamide
- F6300-0163
- AKOS024548617
- N-(isoxazol-4-yl)-2-(naphthalen-2-yloxy)acetamide
- 1396872-34-6
- 2-naphthalen-2-yloxy-N-(1,2-oxazol-4-yl)acetamide
- Inchi： 1S/C15H12N2O3/c18-15(17-13-8-16-20-9-13)10-19-14-6-5-11-3-1-2-4-12(11)7-14/h1-9H,10H2,(H,17,18)
- InChI Key： VCFNMJXADLFFKK-UHFFFAOYSA-N
- SMILES： O(CC(NC1C=NOC=1)=O)C1=CC=C2C=CC=CC2=C1

Computed Properties

Exact Mass: 268.08479225g/mol
Monoisotopic Mass: 268.08479225g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 20
Rotatable Bond Count: 4
Complexity: 337
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 64.4Å²

2-(naphthalen-2-yloxy)-N-(1,2-oxazol-4-yl)acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6300-0163-2μmol	2-(naphthalen-2-yloxy)-N-(1,2-oxazol-4-yl)acetamide	1396872-34-6	2μmol	$57.0	2023-09-09
Life Chemicals	F6300-0163-5μmol	2-(naphthalen-2-yloxy)-N-(1,2-oxazol-4-yl)acetamide	1396872-34-6	5μmol	$63.0	2023-09-09
Life Chemicals	F6300-0163-10μmol	2-(naphthalen-2-yloxy)-N-(1,2-oxazol-4-yl)acetamide	1396872-34-6	10μmol	$69.0	2023-09-09
Life Chemicals	F6300-0163-20μmol	2-(naphthalen-2-yloxy)-N-(1,2-oxazol-4-yl)acetamide	1396872-34-6	20μmol	$79.0	2023-09-09
Life Chemicals	F6300-0163-1mg	2-(naphthalen-2-yloxy)-N-(1,2-oxazol-4-yl)acetamide	1396872-34-6	1mg	$54.0	2023-09-09
Life Chemicals	F6300-0163-2mg	2-(naphthalen-2-yloxy)-N-(1,2-oxazol-4-yl)acetamide	1396872-34-6	2mg	$59.0	2023-09-09
Life Chemicals	F6300-0163-3mg	2-(naphthalen-2-yloxy)-N-(1,2-oxazol-4-yl)acetamide	1396872-34-6	3mg	$63.0	2023-09-09
Life Chemicals	F6300-0163-4mg	2-(naphthalen-2-yloxy)-N-(1,2-oxazol-4-yl)acetamide	1396872-34-6	4mg	$66.0	2023-09-09
Life Chemicals	F6300-0163-5mg	2-(naphthalen-2-yloxy)-N-(1,2-oxazol-4-yl)acetamide	1396872-34-6	5mg	$69.0	2023-09-09
Life Chemicals	F6300-0163-10mg	2-(naphthalen-2-yloxy)-N-(1,2-oxazol-4-yl)acetamide	1396872-34-6	10mg	$79.0	2023-09-09

2-(naphthalen-2-yloxy)-N-(1,2-oxazol-4-yl)acetamide Related Literature

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Related Categories

Additional information on 2-(naphthalen-2-yloxy)-N-(1,2-oxazol-4-yl)acetamide

Introduction to 2-(naphthalen-2-yloxy)-N-(1,2-oxazol-4-yl)acetamide (CAS No. 1396872-34-6)

The compound 2-(naphthalen-2-yloxy)-N-(1,2-oxazol-4-yl)acetamide, identified by the CAS registry number 1396872-34-6, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of acetamides, which are derivatives of acetic acid, and it incorporates a naphthoxy group and an oxazole moiety. The combination of these structural elements endows the molecule with unique chemical properties and reactivity.

Recent studies have highlighted the importance of such compounds in drug discovery and materials science. The naphthoxy group, derived from naphthalene, contributes aromatic stability and potential for π-interactions, while the oxazole ring introduces heterocyclic functionality that can enhance bioavailability and pharmacokinetic properties. These features make 2-(naphthalen-2-yloxy)-N-(1,2-oxazol-4-yl)acetamide a promising candidate for further research in medicinal chemistry.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The key intermediates include naphthol derivatives and oxazole precursors, which are combined under specific reaction conditions to yield the final product. Researchers have optimized these conditions to achieve high yields and purity levels, ensuring the compound's suitability for advanced applications.

The structural versatility of CAS No. 1396872-34-based compounds has led to their exploration in various fields. In pharmacology, they have been investigated as potential inhibitors of key enzymes involved in disease pathways. For instance, recent studies suggest that this compound may exhibit inhibitory activity against certain kinases, making it a valuable lead for anti-cancer drug development.

Beyond pharmacology, 2-(naphthalen-2-yloxy)-N-(1,2-oxazol-4-yl)acetamide has shown promise in materials science as a precursor for advanced polymers and coatings. Its ability to form stable amide bonds makes it an ideal building block for constructing functional materials with tailored properties such as high thermal stability or enhanced mechanical strength.

In conclusion, the compound CAS No. 1396872-based derivatives represent a frontier area of research with diverse applications across multiple disciplines. As scientific understanding of their properties continues to grow, so too does their potential to contribute to groundbreaking innovations in medicine and materials science.